Cas no 1183167-57-8 (2-(2,2-difluoroethoxy)-4-fluoroaniline)

• Product Name: 2-(2,2-difluoroethoxy)-4-fluoroaniline
• CAS No: 1183167-57-8
• MF: C₈H₈F₃NO
• MW: 191.15043258667
• CID: 4575777
• PubChem ID: 60921478
• Update Time: 2025-08-03

2-(2,2-difluoroethoxy)-4-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-Difluoroethoxy)-4-fluoroaniline
• Benzenamine, 2-(2,2-difluoroethoxy)-4-fluoro-
• 2-(2,2-difluoroethoxy)-4-fluoroaniline

• Inchi： 1S/C8H8F3NO/c9-5-1-2-6(12)7(3-5)13-4-8(10)11/h1-3,8H,4,12H2
• InChI Key： CWNYIISZCFJWTP-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(F)C=C1OCC(F)F

Additional information on 2-(2,2-difluoroethoxy)-4-fluoroaniline

2-(2,2-Difluoroethoxy)-4-fluoroaniline: A Comprehensive Overview

The compound 2-(2,2-difluoroethoxy)-4-fluoroaniline, also known by its CAS number 1183167-57-8, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a fluoroaniline backbone and a difluoroethoxy substituent. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule in both academic research and industrial applications.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery and materials science. The presence of fluorine atoms in the structure of 2-(2,2-difluoroethoxy)-4-fluoroaniline contributes to its high stability and reactivity. Fluorine's electronegativity enhances the electronic properties of the molecule, making it an ideal candidate for use in pharmaceuticals, agrochemicals, and advanced materials. Researchers have also explored the potential of this compound as a building block for synthesizing more complex molecules with tailored functionalities.

The synthesis of 2-(2,2-difluoroethoxy)-4-fluoroaniline involves a multi-step process that typically includes nucleophilic substitution and aromatic substitution reactions. The use of difluoroethanol as an intermediate plays a crucial role in determining the final product's purity and yield. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, aligning with the growing demand for sustainable chemical processes.

In terms of applications, fluorinated anilines like 2-(2,2-difluoroethoxy)-4-fluoroaniline are widely used in the development of high-performance polymers. Their ability to form strong intermolecular bonds makes them suitable for applications in electronics, aerospace, and automotive industries. Additionally, this compound has shown promise in medicinal chemistry as a precursor for bioactive molecules targeting various diseases.

Recent research has also focused on the environmental impact of fluorinated compounds. While 2-(2,2-difluoroethoxy)-4-fluoroaniline exhibits excellent chemical stability, its degradation pathways under different environmental conditions are still under investigation. Understanding these processes is critical for ensuring the safe use and disposal of this compound in industrial settings.

Furthermore, the electronic properties of fluorinated aromatic compounds make them attractive candidates for use in optoelectronic devices. Studies have demonstrated that 2-(2,2-difluoroethoxy)-4-fluoroaniline can be incorporated into organic light-emitting diodes (OLEDs) to enhance their efficiency and stability. This opens up new possibilities for its application in next-generation display technologies.

In conclusion, 2-(2,2-difluoroethoxy)-4-fluoroaniline is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and favorable properties make it a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its behavior and utility, this compound is poised to play an increasingly important role in the development of innovative materials and technologies.